![molecular formula C12H17NO2 B2983628 (4-((3-Methyloxetan-3-yl)methoxy)phenyl)methanamine CAS No. 1402232-61-4](/img/structure/B2983628.png)
(4-((3-Methyloxetan-3-yl)methoxy)phenyl)methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“(4-((3-Methyloxetan-3-yl)methoxy)phenyl)methanamine” is an organic compound . It is also known as MPMP. The molecule contains a total of 33 bonds, including 16 non-H bonds, 6 multiple bonds, 4 rotatable bonds, 6 aromatic bonds, 1 four-membered ring, 1 six-membered ring, 1 primary amine (aliphatic), 1 ether (aliphatic), 1 ether (aromatic), and 1 Oxetane .
Molecular Structure Analysis
The molecular formula of “(4-((3-Methyloxetan-3-yl)methoxy)phenyl)methanamine” is C12H17NO2. As mentioned earlier, the molecule contains a total of 33 bonds, including 16 non-H bonds, 6 multiple bonds, 4 rotatable bonds, 6 aromatic bonds, 1 four-membered ring, 1 six-membered ring, 1 primary amine (aliphatic), 1 ether (aliphatic), 1 ether (aromatic), and 1 Oxetane .Scientific Research Applications
Cancer Treatment
Oxetane derivatives have been explored for their potential in cancer therapy. For instance, an oxetane ring is present in the scaffold of Taxol® , an important drug used in the treatment of ovarian cancer .
Antiviral Agents
Several antiviral oxetanes have been described in literature, indicating their significance in the development of treatments for viral infections .
Neurodegenerative Conditions
Compounds like merrilactone A, which contain an oxetane ring, exhibit neurotrophic activity, suggesting their application in addressing neurodegenerative diseases .
Autoimmune Disorders
Oxetane derivatives are being studied for their role in modulating immune responses, which is crucial for treating autoimmune conditions .
Metabolic Disorders
The unique structural properties of oxetanes make them suitable candidates for developing drugs targeting metabolic disorders .
Kinase Inhibitors
New derivatives bearing an oxetane group are being investigated to extend accessible chemical space for further identification of kinase inhibitors, which are important for treating various human illnesses .
properties
IUPAC Name |
[4-[(3-methyloxetan-3-yl)methoxy]phenyl]methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2/c1-12(7-14-8-12)9-15-11-4-2-10(6-13)3-5-11/h2-5H,6-9,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVOVKUKCMAGXKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COC1)COC2=CC=C(C=C2)CN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-((3-Methyloxetan-3-yl)methoxy)phenyl)methanamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.